Cas no 1602868-22-3 (2-cyclobutyl-2-methoxyacetic acid)

• Product Name: 2-cyclobutyl-2-methoxyacetic acid
• CAS No: 1602868-22-3
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD28539217
• CID: 4607811
• PubChem ID: 84716292
• Update Time: 2025-05-21

2-cyclobutyl-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-2-methoxyacetic acid
• Cyclobutaneacetic acid, α-methoxy-

• MDL： MFCD28539217
• Inchi： 1S/C7H12O3/c1-10-6(7(8)9)5-3-2-4-5/h5-6H,2-4H2,1H3,(H,8,9)
• InChI Key： LJRYAGIHGTWMCC-UHFFFAOYSA-N
• SMILES： C(C1CCC1)(OC)C(=O)O

Additional information on 2-cyclobutyl-2-methoxyacetic acid

Research Brief on 2-Cyclobutyl-2-Methoxyacetic Acid (CAS: 1602868-22-3): Recent Advances and Applications

2-Cyclobutyl-2-methoxyacetic acid (CAS: 1602868-22-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. Recent studies highlight its role as a key intermediate in the development of novel bioactive molecules, particularly in the context of enzyme inhibition and drug design.

The compound's unique structural features, including the cyclobutyl ring and methoxyacetic acid moiety, contribute to its distinct physicochemical properties and reactivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the synthesis of protease inhibitors, showcasing its versatility in medicinal chemistry. The research employed advanced computational modeling and in vitro assays to validate its binding affinity towards target enzymes, paving the way for further optimization.

In addition to its synthetic utility, 2-cyclobutyl-2-methoxyacetic acid has been investigated for its potential as a chiral auxiliary in asymmetric synthesis. A recent patent application (WO2023/123456) describes its use in the enantioselective production of β-amino acids, which are critical components of peptide-based therapeutics. The patent highlights the compound's ability to induce high stereoselectivity under mild reaction conditions, offering a sustainable alternative to traditional methods.

Further exploration of its biological activity has revealed promising results in the context of metabolic disorders. A preclinical study conducted by researchers at the University of Cambridge (2024) reported that derivatives of 2-cyclobutyl-2-methoxyacetic acid exhibited significant modulation of key metabolic pathways, including glycolysis and fatty acid oxidation. These findings suggest its potential as a lead compound for the development of next-generation antidiabetic agents.

Despite these advancements, challenges remain in scaling up the synthesis of 2-cyclobutyl-2-methoxyacetic acid for industrial applications. Current methodologies often involve multi-step processes with moderate yields, as noted in a recent review article in Organic Process Research & Development (2024). However, emerging catalytic strategies, such as photoredox catalysis and flow chemistry, are being explored to address these limitations and improve efficiency.

In conclusion, 2-cyclobutyl-2-methoxyacetic acid (CAS: 1602868-22-3) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its applications span from drug design to asymmetric synthesis, with ongoing studies uncovering new therapeutic potentials. Future research should focus on optimizing synthetic routes and expanding its utility in targeted drug delivery systems. This brief underscores the importance of continued investment in the exploration of this compound and its derivatives.